Cas no 1598617-57-2 (5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid)

• Product Name: 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid
• CAS No: 1598617-57-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5745522
• PubChem ID: 114417535
• Update Time: 2025-08-05

5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1448914
• 5-[(But-3-yn-2-yl)amino]furan-2-carboxylicacid
• 5-[(But-3-yn-2-yl)amino]furan-2-carboxylic acid
• 1598617-57-2
• 2-Furancarboxylic acid, 5-[(1-methyl-2-propyn-1-yl)amino]-
• 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid

• Inchi： 1S/C9H9NO3/c1-3-6(2)10-8-5-4-7(13-8)9(11)12/h1,4-6,10H,2H3,(H,11,12)
• InChI Key： FOCZSQHEVMAMPZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1NC(C#C)C

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±37.0 °C(Predicted)
• pka: 3.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid

Comprehensive Overview of 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid (CAS No. 1598617-57-2)

5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid (CAS No. 1598617-57-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique furan-carboxylic acid backbone and but-3-yn-2-yl amine substituent, serves as a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and polymer chemistry, due to its reactive alkyne and carboxylic acid functional groups.

The growing interest in 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid is reflected in the surge of online searches for terms like "furan derivatives in drug design" and "alkyne-functionalized carboxylic acids." These trends align with the broader scientific community's focus on sustainable and efficient synthetic methodologies. The compound's click chemistry compatibility, a hot topic in modern organic synthesis, makes it a valuable candidate for modular approaches in bioconjugation and material functionalization. Its CAS No. 1598617-57-2 is frequently queried in databases, underscoring its relevance in patent literature and commercial catalogs.

From a structural perspective, 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid exhibits intriguing properties. The furan ring contributes to its aromaticity and potential bioactivity, while the carboxylic acid group enables facile derivatization into esters, amides, or other pharmacophores. The but-3-yn-2-yl moiety introduces a terminal alkyne, a feature highly sought after in Huisgen cycloaddition reactions—a cornerstone of click chemistry. This dual functionality positions the compound as a linchpin in designing targeted therapeutics or smart materials.

Recent advancements in green chemistry have further amplified the appeal of 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid. With laboratories prioritizing atom-economical and waste-minimizing protocols, this compound's efficient synthesis routes—often involving catalytic amination or microwave-assisted reactions—resonate with contemporary research priorities. Queries such as "sustainable synthesis of furan carboxylates" and "alkyne-amine coupling optimization" frequently appear in academic search engines, reflecting the compound's alignment with these trends.

In summary, 5-(but-3-yn-2-yl)aminofuran-2-carboxylic acid (CAS No. 1598617-57-2) represents a nexus of innovation across multiple disciplines. Its structural elegance, coupled with its adaptability in click chemistry and drug discovery, ensures its continued prominence in scientific discourse. As researchers unravel new applications—from biocompatible polymers to small-molecule probes—this compound will undoubtedly remain a focal point in cutting-edge chemistry.